molecular formula C8H12N6O2 B7435727 (2S)-1-methyl-N-(1-methyltetrazol-5-yl)-5-oxopyrrolidine-2-carboxamide

(2S)-1-methyl-N-(1-methyltetrazol-5-yl)-5-oxopyrrolidine-2-carboxamide

Cat. No. B7435727
M. Wt: 224.22 g/mol
InChI Key: JFNWVYZJNSGZBO-YFKPBYRVSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2S)-1-methyl-N-(1-methyltetrazol-5-yl)-5-oxopyrrolidine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as MTDP and is synthesized using specific methods that will be discussed in

Mechanism of Action

The exact mechanism of action of MTDP is not yet fully understood. However, it is believed to act by inhibiting specific enzymes and proteins that are involved in various biological processes.
Biochemical and Physiological Effects:
MTDP has been found to exhibit various biochemical and physiological effects. It has been shown to possess antioxidant properties, which can help in reducing oxidative stress and inflammation. MTDP has also been found to exhibit neuroprotective effects, which can help in preventing the damage of neurons in the brain.

Advantages and Limitations for Lab Experiments

MTDP has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. However, one of the significant limitations of MTDP is its stability. It is highly reactive and can easily degrade under certain conditions.

Future Directions

There are several future directions for the research of MTDP. One of the significant areas of research is in the development of new drugs. MTDP has shown promising results in the treatment of various diseases, and further research can help in the development of new drugs that can be used in clinical settings. Another area of research is in the study of the mechanism of action of MTDP. Further studies can help in understanding the exact mechanism of action of MTDP and its potential applications in various biological processes.
Conclusion:
In conclusion, MTDP is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is synthesized using specific methods and has been extensively studied for its potential use in medicinal chemistry. MTDP exhibits various biochemical and physiological effects and has several advantages and limitations for lab experiments. Further research can help in the development of new drugs and the understanding of the mechanism of action of MTDP.

Synthesis Methods

MTDP is synthesized using a multistep process that involves the reaction of various chemical compounds. The initial step involves the reaction of 1-methyltetrazole-5-thiol with N-methylpyrrolidine-2-carboxylic acid. This reaction results in the formation of the intermediate compound, which is then further reacted with acetic anhydride and sodium acetate to produce the final product, MTDP.

Scientific Research Applications

MTDP has been extensively studied for its potential applications in various scientific fields. One of the significant applications of MTDP is in the field of medicinal chemistry. It has been found to exhibit promising results in the treatment of various diseases, including cancer and Alzheimer's disease. MTDP has also been studied for its potential use in the development of new drugs.

properties

IUPAC Name

(2S)-1-methyl-N-(1-methyltetrazol-5-yl)-5-oxopyrrolidine-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12N6O2/c1-13-5(3-4-6(13)15)7(16)9-8-10-11-12-14(8)2/h5H,3-4H2,1-2H3,(H,9,10,12,16)/t5-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JFNWVYZJNSGZBO-YFKPBYRVSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(CCC1=O)C(=O)NC2=NN=NN2C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN1[C@@H](CCC1=O)C(=O)NC2=NN=NN2C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12N6O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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